Cas no 70042-26-1 (1H-Imidazole-4,5-dicarbonitrile,1-(2,3,4-tri-O-acetyl-a-D-ribopyranosyl)- (9CI))

• Product Name: 1H-Imidazole-4,5-dicarbonitrile,1-(2,3,4-tri-O-acetyl-a-D-ribopyranosyl)- (9CI)
• CAS No: 70042-26-1
• MF: C₁₆H₁₆N₄O₇
• MW: 376.320843696594
• CID: 576531
• PubChem ID: 326357
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarbonitrile,1-(2,3,4-tri-O-acetyl-a-D-ribopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarbonitrile,1-(2,3,4-tri-O-acetyl-a-D-ribopyranosyl)- (9CI)
• [4,5-diacetyloxy-6-(4,5-dicyanoimidazol-1-yl)oxan-3-yl] acetate
• NSC-297556
• DTXSID50990285
• 70042-27-2
• NSC-297555
• NSC297556
• NSC297555
• 70042-26-1
• 1-(2,3,4-Tri-O-acetylpentopyranosyl)-1H-imidazole-4,5-dicarbonitrile

• Inchi： 1S/C16H16N4O7/c1-8(21)25-13-6-24-16(20-7-19-11(4-17)12(20)5-18)15(27-10(3)23)14(13)26-9(2)22/h7,13-16H,6H2,1-3H3
• InChI Key： KPIOTNXTNODTPK-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC(C#N)=C1C#N)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 376.102
• Monoisotopic Mass: 376.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 593°Cat760mmHg
• Flash Point: 312.4°C
• Refractive Index: 1.613